Cas no 61220-51-7 (2-(5-chloro-1H-indol-3-yl)ethan-1-ol)

2-(5-Chloro-1H-indol-3-yl)ethan-1-ol is a chloro-substituted indole derivative with a hydroxyl-functionalized ethyl side chain at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The chloro substituent enhances its reactivity for further functionalization, while the hydroxyl group provides a handle for derivatization or conjugation. Its indole core is structurally significant in medicinal chemistry, often associated with serotonin-related pathways. The compound’s purity and stability make it suitable for research applications, including the study of receptor binding or enzyme inhibition. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
2-(5-chloro-1H-indol-3-yl)ethan-1-ol structure
61220-51-7 structure
Product Name:2-(5-chloro-1H-indol-3-yl)ethan-1-ol
CAS No:61220-51-7
MF:C10H10ClNO
MW:195.645501613617
MDL:MFCD00130166
CID:500985
PubChem ID:13134934
Update Time:2025-10-29

2-(5-chloro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloro-1H-indol-3-yl)ethanol
    • 1H-INDOLE-3-ETHANOL,5-CHLORO
    • 1H-indole-3-ethanol,5-chloro-
    • 5-Chloro-1H-indole-3-ethanol
    • 5-Chlorotryptophol
    • 2-(5-Chloro-1H-indol-3-yl)ethan-1-ol
    • 1H-Indole-3-ethanol, 5-chloro-
    • 5-Chloro-3-(2-hydroxyethyl)-1H-indole
    • 5-chlorotryptophol, AldrichCPR
    • SB14965
    • AM86173
    • 2-(5-chloranyl-1H-indol-3-yl)ethanol
    • AB0025809
    • FS-3343
    • AKOS005135882
    • DTXSID60520996
    • MFCD00130166
    • J-504705
    • 2-(5-Chloro-3-indolyl)ethanol
    • 5-chloro-3-(2-hydroxyethyl)indole
    • CS-0113390
    • SCHEMBL11162502
    • SY109924
    • 61220-51-7
    • DS-1657
    • 2-(5-chloro-1H-indol-3-yl)ethan-1-ol
    • MDL： MFCD00130166
    • Inchi： 1S/C10H10ClNO/c11-8-1-2-10-9(5-8)7(3-4-13)6-12-10/h1-2,5-6,12-13H,3-4H2
    • InChI Key： IEYZBUJHHBTQCR-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)C(=CN2)CCO

Computed Properties

  • Exact Mass: 195.04500
  • Monoisotopic Mass: 195.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: 76-79°C
  • Boiling Point: 390.7°C at 760 mmHg
  • Flash Point: No data available
  • PSA: 36.02000
  • LogP: 2.35610
  • Vapor Pressure: No data available

2-(5-chloro-1H-indol-3-yl)ethan-1-ol Security Information

2-(5-chloro-1H-indol-3-yl)ethan-1-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-chloro-1H-indol-3-yl)ethan-1-ol Pricemore >>

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